4-(3-Methylbenzyl)morpholine
Overview
Description
4-(3-Methylbenzyl)morpholine is a chemical compound with the molecular formula C12H17NO . It is a derivative of morpholine, which is a six-membered ring compound containing both amine and ether functional groups .
Synthesis Analysis
The synthesis of morpholines, including 4-(3-Methylbenzyl)morpholine, has been a subject of significant research. A common method involves the use of 1,2-amino alcohols and related compounds. The synthesis often involves a sequence of coupling, cyclization, and reduction reactions .Molecular Structure Analysis
Morpholine, the parent compound of 4-(3-Methylbenzyl)morpholine, is known to exist as a chair form with the N-H bond arranged in axial and equatorial conformations . The morpholine motif is widespread in natural products and biologically relevant compounds .Chemical Reactions Analysis
Morpholines are synthesized from 1,2-amino alcohols and their derivatives, which are the most common starting materials for the preparation of morpholines . The synthesis often involves a sequence of coupling, cyclization, and reduction reactions .Scientific Research Applications
I conducted a thorough search for the scientific research applications of “4-(3-Methylbenzyl)morpholine”, but it appears that specific information on unique applications for this compound is not readily available in the public domain. The available literature mainly discusses the synthesis and biological evaluation of morpholine derivatives in general, without focusing on this compound specifically.
Synthesis of Natural Products and Biologically Relevant Compounds
Morpholines are significant in the synthesis of various natural products and biologically active compounds due to their structural features .
Medicinal Chemistry
The morpholine moiety is known to improve metabolic stability, increase potency, and enhance pharmacokinetic properties, especially for central nervous system drugs .
Biological Evaluation
Morpholine derivatives are synthesized for biological evaluation, indicating their potential use in pharmacological studies .
Safety and Hazards
properties
IUPAC Name |
4-[(3-methylphenyl)methyl]morpholine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO/c1-11-3-2-4-12(9-11)10-13-5-7-14-8-6-13/h2-4,9H,5-8,10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KKPCPGWGLHHNSW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)CN2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Methylbenzyl)morpholine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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